Cas no 1806181-90-7 (4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid)
4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
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- Inchi: 1S/C9H7BrF3NO4/c1-17-5-2-4(3-10)7(18-9(11,12)13)6(14-5)8(15)16/h2H,3H2,1H3,(H,15,16)
- InChI Key: XGIHAIDXYXGGNT-UHFFFAOYSA-N
- SMILES: BrCC1C=C(N=C(C(=O)O)C=1OC(F)(F)F)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- XLogP3: 2.8
- Topological Polar Surface Area: 68.6
4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029084772-1g |
4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid |
1806181-90-7 | 97% | 1g |
$1,549.60 | 2022-03-31 |
4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid
Comprehensive Overview of 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806181-90-7)
4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS 1806181-90-7) is a high-value pyridine derivative widely utilized in pharmaceutical and agrochemical research. This compound features a unique bromomethyl group, methoxy substituent, and trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C9H7BrF3NO4, highlights its potential in drug discovery and material science applications.
Recent trends in organic synthesis emphasize the demand for halogenated pyridines like this compound, particularly in cross-coupling reactions and click chemistry. Researchers frequently search for "CAS 1806181-90-7 suppliers" or "4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid synthesis," reflecting its industrial relevance. The compound’s trifluoromethoxy group enhances metabolic stability, a key feature in designing kinase inhibitors and antiviral agents.
From an SEO perspective, this compound aligns with popular queries such as "pyridine carboxylic acid derivatives" and "bromomethyl heterocycles applications." Its role in green chemistry is notable, as it enables efficient C-C bond formation with reduced waste. Analytical techniques like HPLC and NMR are essential for characterizing its purity, often discussed in forums about "CAS 1806181-90-7 analytical methods."
The pharmacophore potential of 4-(Bromomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine-2-carboxylic acid is underscored by its compatibility with bioconjugation strategies. Laboratories exploring "fluorinated building blocks" or "methoxy-pyridine carboxylates" frequently cite this compound. Its logP and solubility profiles make it suitable for medicinal chemistry optimizations, addressing challenges in bioavailability enhancement.
In conclusion, CAS 1806181-90-7 represents a critical tool for modern organic chemists and drug developers. Its multifaceted applications—from catalysis to proteomics—ensure sustained interest in both academic and industrial settings. Future research may focus on its structure-activity relationships to unlock novel therapeutic pathways.
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